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Compound of Interest

Compound Name: 2-Chloro-3-pyridinol

Cat. No.: B146414

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-3-pyridinol, a versatile
heterocyclic intermediate with significant applications in the agrochemical and pharmaceutical
industries. The document details its chemical identity, including various synonyms, and
presents its key physicochemical properties in a structured format. Detailed experimental
protocols for its synthesis are provided, alongside a significant application in the production of
pyridylsulfonylurea herbicides. The guide further elucidates the biochemical mechanism of
action of these herbicides, focusing on the inhibition of the acetolactate synthase (ALS)
enzyme, a critical pathway in branched-chain amino acid biosynthesis in plants. This is visually
represented through a detailed signaling pathway diagram. This guide is intended to be a
valuable resource for researchers and professionals involved in chemical synthesis, drug
discovery, and agrochemical development.

Chemical Identity and Synonyms

2-Chloro-3-pyridinol is a substituted pyridine derivative. For clarity and comprehensive
database searching, a list of its common synonyms and identifiers is provided below.

Table 1: Synonyms and Identifiers for 2-Chloro-3-pyridinol
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Identifier Type Value Citation
Primary Name 2-Chloro-3-pyridinol

Synonym 2-Chloro-3-hydroxypyridine

Synonym 3-Pyridinol, 2-chloro-

Synonym 2-chloropyridin-3-ol

IUPAC Name 2-chloropyridin-3-ol

CAS Registry Number 6636-78-8

Physicochemical Properties

A summary of the key quantitative physicochemical properties of 2-Chloro-3-pyridinol is
presented in the following table for easy reference and comparison.

Table 2: Physicochemical Data of 2-Chloro-3-pyridinol

Property Value Citation
Molecular Formula C5H4CINO
Molecular Weight 129.54 g/mol
Melting Point 170-172 °C (lit.)
White to off-white crystalline
Appearance
powder
SMILES OclccenclCl
1S/C5HA4CINO/c6-5-4(8)2-1-3-
InChl
7-5/h1-3,8H
RSOPTYAZDFSMTN-
InChlKey

UHFFFAOYSA-N

Experimental Protocols
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Synthesis of 2-Chloro-3-hydroxypyridine

A robust and high-yielding method for the preparation of 2-Chloro-3-hydroxypyridine involves
the chlorination of 3-hydroxypyridine using sodium hypochlorite in an aqueous medium. This
process is advantageous due to its efficiency and use of readily available reagents.

Experimental Procedure:

Preparation of the Reaction Mixture: In a suitable reaction vessel, 3-hydroxypyridine is
dissolved in an aqueous solution.

e pH Adjustment: The pH of the solution is adjusted to a range of 11-13 by the addition of an
agueous sodium hydroxide solution. This step is typically performed at a controlled
temperature, for instance, between 0 and 20°C.

» Addition of Sodium Hypochlorite: An aqueous solution of sodium hypochlorite is then
introduced to the reaction mixture. The addition is carried out while maintaining the pH
between 11 and 13.

e Reaction Quenching and Product Isolation: Upon completion of the reaction, any excess
sodium hypochlorite can be neutralized with a reducing agent like sodium hydrogen sulphite.
The pH of the mixture is then adjusted to be neutral with an acid, such as hydrochloric acid.

 Purification: The precipitated product, 2-chloro-3-hydroxypyridine, is collected by filtration,
washed with an aqueous sodium chloride solution, and dried under vacuum to yield the final
product with a reported yield of 85% of theory.

A variation of this procedure involves the in-situ generation of 3-hydroxypyridine from 2-
aminomethylfuran and chlorine in the presence of hydrochloric acid, followed by the
chlorination step as described above.

Applications in Synthesis

2-Chloro-3-hydroxypyridine serves as a crucial intermediate in the synthesis of various
biologically active molecules.

Synthesis of Pyridylsulfonylurea Herbicides
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A significant industrial application of 2-Chloro-3-hydroxypyridine is its use as a key building
block in the manufacture of herbicidally active pyridylsulfonylureas. The synthesis involves the
reaction of 2-Chloro-3-hydroxypyridine with a suitable sulfonyl isocyanate, which ultimately
leads to the formation of the sulfonylurea bridge characteristic of this class of herbicides.

Synthesis of Other Heterocyclic Systems

2-Chloro-3-hydroxypyridine is also utilized in the synthesis of other novel heterocyclic systems.
For instance, it is a precursor in the preparation of 3-hydroxypyridine-2(1H)-selone. This
reaction involves the treatment of 2-chloro-3-hydroxypyridine with sodium hydrogen selenide.
The resulting selone can then be used to synthesize more complex heterocyclic structures like
1-azaphenoxaselenine.

Mechanism of Action: Inhibition of Acetolactate
Synthase (ALS)

Pyridylsulfonylurea herbicides, synthesized from 2-Chloro-3-pyridinol, are potent inhibitors of
the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).
This enzyme is pivotal in the biosynthetic pathway of branched-chain amino acids (BCAAS)
such as valine, leucine, and isoleucine in plants and microorganisms. As animals do not
possess this enzyme, these herbicides exhibit high selectivity.

The inhibition of ALS disrupts the production of these essential amino acids, which in turn halts
protein synthesis and cell division in susceptible plants. This leads to a cessation of growth,
followed by characteristic injury symptoms such as chlorosis (yellowing) and necrosis (tissue
death), ultimately resulting in the death of the plant.

Signaling Pathway of ALS Inhibition

The following diagram illustrates the biochemical pathway of branched-chain amino acid
synthesis and the point of inhibition by sulfonylurea herbicides.
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Caption: Inhibition of Acetolactate Synthase (ALS) by Pyridylsulfonylurea Herbicides.

Experimental Workflow for Herbicide Efficacy Testing

A generalized workflow for assessing the efficacy of a newly synthesized pyridylsulfonylurea
herbicide is depicted below.
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Caption: Generalized Workflow for Herbicide Efficacy Assessment.

Conclusion
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2-Chloro-3-pyridinol and its synonyms are indispensable chemical intermediates with well-
established roles in the synthesis of high-value products, particularly in the agrochemical
sector. The detailed synthetic protocols and an understanding of the mechanism of action of its
derivatives, such as the pyridylsulfonylurea herbicides, provide a solid foundation for further
research and development. This guide serves as a technical resource to facilitate the work of
scientists and researchers in leveraging the chemical potential of this versatile molecule for the
creation of novel and effective chemical solutions.

 To cite this document: BenchChem. [In-Depth Technical Guide to 2-Chloro-3-pyridinol and its
Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146414#synonyms-for-2-chloro-3-pyridinol-like-2-
chloro-3-hydroxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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